Cas no 942003-79-4 (2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 942003-79-4
• MF: C₁₉H₁₅N₃O₃S₂
• MW: 397.47070145607
• CID: 5981031
• PubChem ID: 16935479
• Update Time: 2025-06-03

2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide
• 1H-Indole-1-acetamide, 3-(phenylsulfonyl)-N-2-thiazolyl-
• 2-[3-(benzenesulfonyl)-1H-indol-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• F2407-0207
• 2-[3-(benzenesulfonyl)indol-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• 942003-79-4
• AKOS024646724
• 2-(3-(phenylsulfonyl)-1H-indol-1-yl)-N-(thiazol-2-yl)acetamide

• Inchi： 1S/C19H15N3O3S2/c23-18(21-19-20-10-11-26-19)13-22-12-17(15-8-4-5-9-16(15)22)27(24,25)14-6-2-1-3-7-14/h1-12H,13H2,(H,20,21,23)
• InChI Key： OWJJSMBJTCSARL-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC=CS2)=O)C2=C(C=CC=C2)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 397.05548370g/mol
• Monoisotopic Mass: 397.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 8.71±0.50(Predicted)

Additional information on 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 942003-79-4) and Its Emerging Applications in Chemical Biology

The compound 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 942003-79-4) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative featuring a benzenesulfonyl group, an indole core, and a thiazole moiety, this molecule has garnered attention for its structural complexity and potential biological activity. The unique combination of these pharmacophoric elements suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of molecules capable of modulating biological pathways. Among these, indole derivatives have emerged as a privileged scaffold due to their inherent biological activity and structural versatility. The presence of the benzenesulfonyl group in 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide not only enhances its solubility but also introduces a strong hydrogen-bonding capability, which is critical for binding to protein targets. This feature has been exploited in the development of novel ligands targeting enzymes and receptors involved in various diseases.

The thiazole ring is another key structural component that contributes to the compound's potential bioactivity. Thiazole derivatives are well-documented for their wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole moiety into the indole scaffold in 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide creates a hybrid structure that may exhibit synergistic effects with the indole and benzenesulfonyl components. This design approach aligns with the growing trend in medicinal chemistry toward structure-based drug design, where the rational combination of known pharmacophores can lead to enhanced potency and selectivity.

Recent studies have highlighted the importance of indole derivatives in the development of small-molecule inhibitors for therapeutic applications. For instance, indole-based compounds have shown promise in targeting enzymes such as kinases and cyclases, which are often dysregulated in cancer and inflammatory diseases. The benzenesulfonyl group in 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide further enhances its potential as an inhibitor by providing additional binding interactions with polar residues in protein active sites. This dual interaction mechanism has been demonstrated to improve binding affinity and reduce off-target effects.

The thiazole component of the molecule also plays a crucial role in modulating biological activity. Thiazole derivatives have been extensively studied for their ability to interact with various biological targets, including bacterial enzymes and viral proteases. In particular, thiazole-based compounds have shown efficacy against drug-resistant pathogens, making them valuable candidates for antibiotic development. The presence of a thiazole ring in 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide suggests that this compound may exhibit similar properties, potentially offering new strategies for combating microbial infections.

From a synthetic perspective, 2-3-(benzenesulfonyl)-1H-indol-1-yl-N-(1,3-thiazol-2-yl)acetamide exemplifies the power of combinatorial chemistry and heterocyclic synthesis. The synthesis involves multiple steps, including sulfonylation reactions to introduce the benzenesulfonyl group, cyclization reactions to form the indole ring, and condensation reactions to incorporate the thiazole moiety. These synthetic strategies highlight the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, indole derivatives have been explored as growth regulators and pest repellents due to their ability to interact with plant hormone pathways. Similarly, 2-3-(benzenesulfonyl)-1H-indol-1-y-N-(1,3-thiazol--2--yI acetamide may find utility in developing novel agrochemicals by leveraging its structural features for targeted interactions with plant enzymes.

In conclusion, 2-- 3--(benzenesulfonyI)-- 1H--indol-- 11--yI--N--( 11--33--thiazoI-- 22--yI)acetamide (CAS No.-- 942003--79--44) represents a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features—comprising a benzenesulfonyI group, an indole core, and a thiazoI moiety—make it an attractive candidate for further exploration as a therapeutic agent or agrochemical intermediate. As research continues to uncover new applications for heterocyclic compounds, this molecule stands out as a testament to the innovative possibilities that arise from interdisciplinary collaboration between organic chemistry,* pharmacology,* and biochemistry.